Cas no 13370-65-5 (2-(2,4-dichloroanilino)acetic Acid)

• Product Name: 2-(2,4-dichloroanilino)acetic Acid
• CAS No: 13370-65-5
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 899746
• Update Time: 2026-04-29

2-(2,4-dichloroanilino)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichloroanilino)acetic Acid
• 2,4-Dichlor-phenylglycin
• AC1L6XYL
• N-(2,4-dichloro-phenyl)-glycine
• N-(2,4-Dichlor-phenyl)-glycin
• NSC520113
• SureCN5841965

Computed Properties

• Exact Mass: 218.98551

Experimental Properties

• PSA: 49.33

Additional information on 2-(2,4-dichloroanilino)acetic Acid

Recent Advances in the Study of 2-(2,4-dichloroanilino)acetic Acid (CAS: 13370-65-5): A Comprehensive Research Brief

2-(2,4-dichloroanilino)acetic Acid (CAS: 13370-65-5) is a chlorinated aniline derivative with significant potential in chemical biology and pharmaceutical research. Recent studies have explored its applications in drug synthesis, agrochemical development, and as a key intermediate in the production of bioactive compounds. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications in the life sciences.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs). Researchers demonstrated that 2-(2,4-dichloroanilino)acetic Acid could be efficiently converted into derivatives with improved COX-2 selectivity and reduced gastrointestinal toxicity compared to traditional NSAIDs. The study utilized molecular docking simulations to predict binding affinities, followed by in vitro assays confirming the anti-inflammatory activity of several synthesized derivatives.

In agricultural chemistry, recent work has focused on the compound's potential as a plant growth regulator. A 2024 paper in Pest Management Science reported that derivatives of 2-(2,4-dichloroanilino)acetic Acid exhibited promising herbicidal activity against resistant weed species. The mechanism of action appears to involve disruption of auxin signaling pathways, suggesting potential for developing new classes of herbicides with novel modes of action to combat increasing herbicide resistance.

Analytical chemistry advancements have enabled more precise characterization of 2-(2,4-dichloroanilino)acetic Acid. A recent analytical methods development study (Analytical and Bioanalytical Chemistry, 2024) established a highly sensitive LC-MS/MS protocol for detecting and quantifying this compound in complex biological matrices, with a detection limit of 0.1 ng/mL. This method is particularly valuable for pharmacokinetic studies and environmental monitoring of this persistent organic compound.

From a safety perspective, new toxicological data have emerged regarding 2-(2,4-dichloroanilino)acetic Acid. A comprehensive toxicogenomics study (Toxicological Sciences, 2023) identified specific gene expression changes associated with exposure in mammalian cell lines, providing insights into potential mechanisms of toxicity. These findings are informing the development of safer derivatives and improved handling protocols for industrial applications.

Looking forward, several research groups are exploring the compound's potential in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated that 2-(2,4-dichloroanilino)acetic Acid can serve as a versatile linker for antibody-drug conjugates, with improved stability profiles compared to current linker technologies. This application could significantly expand the therapeutic potential of this chemical entity in oncology treatments.

In conclusion, 2-(2,4-dichloroanilino)acetic Acid (CAS: 13370-65-5) continues to be a compound of significant interest across multiple research domains. The recent studies highlighted in this brief demonstrate its versatility as a chemical building block and its potential in developing new therapeutic and agricultural products. Future research directions likely include further exploration of its structure-activity relationships, development of greener synthesis methods, and expanded investigation of its biological activities.